![molecular formula C12H17NO2S B2680446 N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide CAS No. 883003-32-5](/img/structure/B2680446.png)
N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide, also known as FBPA, is a chemical compound that has been the subject of scientific research due to its potential applications in cancer treatment. FBPA is a prodrug that can be converted into a boron-containing compound, which has been shown to be effective in cancer therapy.
Mechanism of Action
N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide is a prodrug that can be converted into a boron-containing compound. The boron atoms in this compound have a high affinity for neutrons, making them effective in BNCT. When this compound is administered to a patient, it is taken up by the cancer cells. The boron atoms in the compound then capture the neutrons from the neutron beam, causing nuclear fission and the release of high-energy particles that destroy the cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is well-tolerated by patients. It is rapidly cleared from the bloodstream and is primarily metabolized by the liver. In preclinical studies, this compound has been shown to accumulate in cancer cells and to be effective in BNCT.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide in BNCT is that it can be administered orally, making it easier to use than other boron-containing compounds that require intravenous administration. However, one limitation of using this compound is that it has a short half-life, which may limit its effectiveness in BNCT.
Future Directions
There are several future directions for research on N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide. One direction is to investigate the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to develop new boron-containing compounds that are more effective in BNCT and have longer half-lives. Finally, research could be conducted to investigate the use of this compound in the treatment of other diseases, such as autoimmune disorders and viral infections.
Conclusion:
This compound is a boron-containing compound that has potential applications in cancer treatment. It can be synthesized using a two-step process and has been shown to be effective in BNCT. Further research is needed to investigate the use of this compound in combination with other cancer therapies and to develop new boron-containing compounds that are more effective in BNCT.
Synthesis Methods
N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide can be synthesized using a two-step process. The first step involves the reaction of furan-2-ylmethylsulfanyl ethylamine with cyclobutanecarboxylic acid to form the intermediate compound, N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxylic acid. The second step involves the conversion of this intermediate compound into this compound by reacting it with thionyl chloride and then with ammonia.
Scientific Research Applications
N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide has been the subject of scientific research due to its potential applications in cancer treatment. Boron-containing compounds, such as this compound, can be used in boron neutron capture therapy (BNCT), a form of radiation therapy that involves the use of a neutron beam to irradiate boron-containing cells. The boron atoms in the cells capture the neutrons, which then undergo nuclear fission, releasing high-energy particles that destroy the cancer cells.
properties
IUPAC Name |
N-[2-(furan-2-ylmethylsulfanyl)ethyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S/c14-12(10-3-1-4-10)13-6-8-16-9-11-5-2-7-15-11/h2,5,7,10H,1,3-4,6,8-9H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOIDSZXAMCZODM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NCCSCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.